Cas no 2411284-38-1 (3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile)

• Product Name: 3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile
• CAS No: 2411284-38-1
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 5355475
• Update Time: 2025-10-24

3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile
• 3-[(oxiran-2-yl)methoxy]quinoline-8-carbonitrile
• Z3991577270

• Inchi： 1S/C13H10N2O2/c14-5-10-3-1-2-9-4-11(6-15-13(9)10)16-7-12-8-17-12/h1-4,6,12H,7-8H2
• InChI Key： QICAIRJRVMZYRO-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CN=C2C(C#N)=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.6
• Topological Polar Surface Area: 58.4

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile

Comprehensive Overview of 3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile (CAS No. 2411284-38-1): Properties, Applications, and Industry Insights

3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile (CAS No. 2411284-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a quinoline core with an oxirane (epoxide) moiety and a carbonitrile functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2411284-38-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

In recent years, the demand for epoxide-functionalized quinoline derivatives like 3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile has surged, driven by their applications in drug discovery. Researchers highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance solutions. The compound’s oxirane ring offers reactivity for further modifications, a feature frequently exploited in high-throughput screening libraries.

From a synthetic chemistry perspective, the quinoline-8-carbonitrile scaffold is prized for its electron-withdrawing properties, which enhance stability in intermediate reactions. This aligns with industry trends favoring stable heterocyclic intermediates for scalable production. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of CAS No. 2411284-38-1, addressing stringent quality standards in GMP-compliant manufacturing.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile, as evidenced by recent OECD guideline studies, positions it favorably compared to traditional halogenated intermediates. This resonates with the green chemistry movement, where industries seek sustainable alternatives to reduce carbon footprints.

Market analysts note increasing patent filings involving 3-(Oxiran-2-ylmethoxy)quinoline-8-carbonitrile, particularly in Asia-Pacific regions, reflecting its strategic value in intellectual property-driven sectors. FAQs from researchers often center on its solubility in polar aprotic solvents (e.g., DMSO) and optimal storage conditions (-20°C under inert gas), underscoring practical handling concerns.

In conclusion, CAS No. 2411284-38-1 exemplifies innovation at the intersection of medicinal chemistry and industrial applications. Its adaptability to click chemistry protocols and compatibility with continuous flow synthesis further solidify its relevance in modern R&D pipelines. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound is poised to remain a focal point in cutting-edge research.